molecular formula C20H22N4O B611021 ST7710AA1 CAS No. 1542067-20-8

ST7710AA1

Cat. No. B611021
CAS RN: 1542067-20-8
M. Wt: 334.42
InChI Key: HIBOPBGHLVWFCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

ST7710AA1 is a PARP-1 inhibitor. It acts by showing significant in vitro target inhibition and capability to substantially bypass the multidrug resistance mediated by Pgp.

Scientific Research Applications

Advanced Imaging Techniques

ST7710AA1's applications in scientific research can be illuminated through advanced imaging techniques like laser scanning microscopy (LSM), magnetic resonance imaging (MRI), and scanning transmission X-ray microscopy (STXM). These techniques enable in situ analysis of complex systems, which is crucial for studying microbial communities and biofilm systems. Advanced imaging provides quantitative insights that were previously unattainable (Neu et al., 2010).

Research Evaluation

In the context of science and technology policy, qualitative measures are increasingly important for evaluating research outcomes. This shift towards qualitative evaluation is relevant for assessing the broader intellectual, social, cultural, environmental, and economic impacts of research, including studies involving ST7710AA1 (Donovan, 2007).

Cell Line Authentication

ST7710AA1's relevance is also seen in the context of cell line authentication. This process, vital for biomedical research, uses techniques like short tandem repeat (STR) profiling to authenticate human cell lines. Effective authentication is crucial to ensure the accuracy and reliability of research findings (Capes-Davis et al., 2013).

Scientific Research Management Systems

The design and implementation of scientific research management systems, which might include ST7710AA1, leverage frameworks like SSH (Struts, Spring, and Hibernate). These systems enhance scalability, maintainability, stability, and development efficiency in managing scientific research projects (Li, 2012).

Lab-Scale Intervention

ST7710AA1 might be involved in lab-scale interventions, where technology and underlying science shape various aspects of life. Ethical, legal, and social aspects of scientific research are increasingly considered, especially in new and emerging research areas (Schuurbiers & Fisher, 2009).

Collaboration Strategies in Science

Understanding scientists' collaboration strategies, which may involve ST7710AA1 research, reveals the implications for scientific and technical human capital. This includes analyzing how collaboration affects research outcomes and the development of new scientific knowledge (Bozeman & Corley, 2004).

E-Government in Science and Technology

ST7710AA1 might be part of the electronic dissemination of scientific and technical information in e-government systems. Such systems provide access to scientific research results and resources, enhancing the reach and impact of scientific studies (Whitson & Davis, 2001).

Global Scenarios in S&T Management

Future science and technology management, possibly including ST7710AA1, might involve global scenarios planning. This includes establishing mechanisms for unintended consequences of research and developing mitigation strategies for significant risks (Glenn & Gordon, 2004).

Saturation Transfer Difference NMR in Biology

Saturation transfer difference (STD) NMR, a tool in drug discovery, can be applied to high molecular weight systems like viruses, cells, and membrane proteins. This technique, potentially relevant to ST7710AA1, helps in identifying binding epitopes of small molecule ligands (Bhunia, Bhattacharjya, & Chatterjee, 2012).

Nanotechnology in Medical Applications

Nanotechnology, a field possibly linked with ST7710AA1, has significant applications in health care and medicine. This includes the development of nanoparticles for diagnostics, unique drug delivery systems, and the enablement of tissue engineering (Kubik, Bogunia-Kubik, & Sugisaka, 2005).

properties

CAS RN

1542067-20-8

Product Name

ST7710AA1

Molecular Formula

C20H22N4O

Molecular Weight

334.42

IUPAC Name

6-(4-(piperidin-1-ylmethyl)phenyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxamide

InChI

InChI=1S/C20H22N4O/c21-20(25)24-13-10-17-8-9-18(22-19(17)24)16-6-4-15(5-7-16)14-23-11-2-1-3-12-23/h4-10,13H,1-3,11-12,14H2,(H2,21,25)

InChI Key

HIBOPBGHLVWFCH-UHFFFAOYSA-N

SMILES

O=C(N)N1C=CC2=C1N=C(C3=CC=C(CN4CCCCC4)C=C3)C=C2

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

ST7710AA1;  ST-7710-AA1;  ST 7710 AA1; 

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.